Cas no 307317-68-6 (Cyclohexanecarboxylic acid, 4-ethyl-2-oxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-ethyl-2-oxo-, methyl ester
• CAS No: 307317-68-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 1444157
• Update Time: 2024-08-23

Cyclohexanecarboxylic acid, 4-ethyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-ethyl-2-oxo-, methyl ester

• Inchi： 1S/C10H16O3/c1-3-7-4-5-8(9(11)6-7)10(12)13-2/h7-8H,3-6H2,1-2H3
• InChI Key： XJGRWLOZIJTPTR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCC(CC)CC1=O

Computed Properties

• Exact Mass: 184.10998

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 258.8±33.0 °C(Predicted)
• PSA: 43.37
• pka: 12.07±0.40(Predicted)